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Compound of Interest

Compound Name: Ethyl 4-bromobutyrate

Cat. No.: B046930 Get Quote

An In-Depth Technical Guide to the Safe Handling, and Storage of Ethyl 4-bromobutyrate

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety, handling, and storage information for Ethyl 4-
bromobutyrate (CAS No. 2969-81-5), a key reagent in various synthetic applications.

Adherence to these protocols is critical to ensure personnel safety and maintain experimental

integrity.

Hazard Identification and Classification
Ethyl 4-bromobutyrate is classified as a hazardous substance. It is a combustible liquid that

can cause significant irritation upon contact.[1][2][3]

GHS Classification:

Flammable Liquids: Category 4[2][3]

Skin Corrosion/Irritation: Category 2[1][4][5][6]

Serious Eye Damage/Eye Irritation: Category 2A[1][5][6]

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory system)[4][6][7]

Signal Word: Warning[1][4][5][6]
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Hazard Statements:

H227: Combustible liquid.[2][8][9]

H315: Causes skin irritation.[4][5][6]

H319: Causes serious eye irritation.[4][5][6]

H335: May cause respiratory irritation.[4][6]

Quantitative Safety Data
A summary of key quantitative safety and physical property data is presented below for quick

reference.

Property Value Source(s)

CAS Number 2969-81-5 [1][4][10]

Molecular Formula C₆H₁₁BrO₂ [1][6]

Molecular Weight 195.06 g/mol [1][6]

Appearance
Colorless to slightly pale yellow

liquid
[1]

Flash Point 91 °C (195.8 °F) - closed cup [7]

Purity >97.0% (GC) [1]

Safe Handling Protocols
Proper handling is paramount to minimize exposure risks. The following protocols are

mandatory when working with Ethyl 4-bromobutyrate.

Engineering Controls
Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[1][5]
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Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[5][10]

Use explosion-proof electrical, ventilating, and lighting equipment to mitigate ignition risks.[1]

[5]

Personal Protective Equipment (PPE)
A comprehensive PPE regimen is required:

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles. A face

shield is recommended when handling larger quantities.[1][10]

Hand Protection: Chemical-resistant gloves (e.g., neoprene) are mandatory.[1]

Skin and Body Protection: A lab coat or other protective clothing should be worn.[1][3] For

tasks with a higher risk of splashing, an apron and protective boots are advised.[1]

Respiratory Protection: If working outside of a fume hood or if vapors are generated, a vapor

respirator is required.[1][5]

General Hygiene Practices
Avoid contact with skin, eyes, and clothing.[1][4][5]

Do not breathe vapors or mist.[4][10]

Wash hands and any exposed skin thoroughly with mild soap and water after handling and

before eating, drinking, or smoking.[1][4][10]

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[1][2][5]

Take precautionary measures against static discharge.[1][5]

Storage Requirements
Proper storage is essential to maintain the chemical's stability and prevent hazardous

situations.
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Store in a cool, dark, and well-ventilated place.[1][5]

Keep the container tightly closed.[1][4][5][10]

Store away from incompatible materials, such as strong oxidizing agents.[10]

The product is best stored in dark bottles at 0°C.[11]

First Aid Measures
In the event of exposure, immediate and appropriate first aid is critical.

Exposure Route First Aid Protocol

Inhalation

Remove the individual to fresh air and keep

them in a position comfortable for breathing. If

respiratory symptoms occur, seek medical

attention.[1][4][10]

Skin Contact

Immediately wash the affected area with plenty

of soap and water.[1][4][10] If skin irritation

occurs, seek medical advice.[1][4]

Contaminated clothing should be removed and

washed before reuse.[1]

Eye Contact

Rinse cautiously with water for several minutes.

[1][4][10] If contact lenses are present, remove

them if it is easy to do so and continue rinsing.

[1][4][10] If eye irritation persists, seek medical

attention.[1][4][10]

Ingestion

Rinse the mouth with water. Do NOT induce

vomiting. Seek medical advice if you feel unwell.

[2][4]

Accidental Release and Spill Cleanup
A systematic approach is necessary for cleaning up spills to prevent exposure and

environmental contamination.
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Experimental Protocol for Spill Cleanup
Evacuate and Secure the Area: Immediately evacuate non-essential personnel from the spill

area. Turn off all sources of ignition.[12]

Don Personal Protective Equipment (PPE): Before beginning cleanup, don the appropriate

PPE as outlined in section 3.2, including a respirator if necessary.

Contain the Spill: For small spills, use absorbent pads to cover and surround the affected

area.[12] For larger spills, create a barrier with an absorbent dam to prevent spreading.[13]

Absorb the Material: Distribute an inert absorbent material, such as dry sand or vermiculite,

over the spill, working from the outside in.[1][12]

Neutralize (for Bromine-containing compounds): Once the liquid is absorbed, neutralize any

remaining residue with a 10-25% sodium thiosulfate solution.[12]

Collect the Waste: Using a brush and scoop, carefully place the absorbed material and any

contaminated items (e.g., pads, gloves) into a designated hazardous waste container.[12]

Decontaminate the Area: Wipe down the spill area with a wet paper towel.[14]

Dispose of Waste: Seal the hazardous waste container, label it appropriately, and arrange for

disposal according to local, regional, and national regulations.[1][12]

Firefighting Measures
Suitable Extinguishing Media: Use dry chemical powder, alcohol-resistant foam, or carbon

dioxide.[1][4]

Unsuitable Extinguishing Media: Do not use a heavy water stream.[1][4]

Specific Hazards: Decomposition upon combustion may produce poisonous fumes, including

carbon oxides and halogenated compounds.[1]

Protective Equipment: Firefighters should wear self-contained breathing apparatus and full

protective gear.[1][4]
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Logical Workflow for Spill Response
The following diagram illustrates the decision-making process and workflow for responding to a

spill of Ethyl 4-bromobutyrate.
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Caption: Workflow for Ethyl 4-bromobutyrate Spill Response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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